Cas no 1166819-53-9 (6-Bromo-3-(trifluoromethyl)-1,2,4triazolo4,3-apyridine)

6-Bromo-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridine is a heterocyclic compound featuring a triazolopyridine core substituted with a bromo group at the 6-position and a trifluoromethyl group at the 3-position. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo substituent enhances its utility in cross-coupling reactions, while the electron-withdrawing trifluoromethyl group influences its electronic properties, improving selectivity in functionalization. Its robust scaffold is suitable for further derivatization, enabling the development of bioactive molecules. The compound’s well-defined crystalline form ensures consistent purity and handling, facilitating its use in research and industrial applications.
6-Bromo-3-(trifluoromethyl)-1,2,4triazolo4,3-apyridine structure
1166819-53-9 structure
Product Name:6-Bromo-3-(trifluoromethyl)-1,2,4triazolo4,3-apyridine
CAS No:1166819-53-9
MF:C7H3BrF3N3
MW:266.018030405045
MDL:MFCD11111700
CID:1205946
PubChem ID:58118906
Update Time:2025-10-11

6-Bromo-3-(trifluoromethyl)-1,2,4triazolo4,3-apyridine Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine
    • MFCD11111700
    • 1166819-53-9
    • CS-0171509
    • AKOS022675376
    • SB75221
    • 6-Bromo-3-(trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridine
    • AMY10108
    • DTXSID80728836
    • SCHEMBL667109
    • AS-36071
    • SY031656
    • 1,2,4-Triazolo[4,3-a]pyridine, 6-broMo-3-(trifluoroMethyl)-
    • DB-107968
    • 6-Bromo-3-(trifluoromethyl)-1,2,4triazolo4,3-apyridine
    • MDL: MFCD11111700
    • Inchi: 1S/C7H3BrF3N3/c8-4-1-2-5-12-13-6(7(9,10)11)14(5)3-4/h1-3H
    • InChI Key: SYYNJBWDDYHXEY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=NN=C(C(F)(F)F)N2C=1

Computed Properties

  • Exact Mass: 264.94624g/mol
  • Monoisotopic Mass: 264.94624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • Color/Form: White to Yellow Solid

6-Bromo-3-(trifluoromethyl)-1,2,4triazolo4,3-apyridine Security Information

6-Bromo-3-(trifluoromethyl)-1,2,4triazolo4,3-apyridine Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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